Cas no 128156-54-7 (Methyl benzodoxazole-4-carboxylate)

• Product Name: Methyl benzodoxazole-4-carboxylate
• CAS No: 128156-54-7
• MF: C₉H₇NO₃
• MW: 177.1568
• MDL: MFCD11110250
• CID: 1039783
• PubChem ID: 14616761
• Update Time: 2024-11-02

Methyl benzodoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl benzo[d]oxazole-4-carboxylate
• methyl 1,3-benzoxazole-4-carboxylate
• Methyl 4-benzoxazolecarboxylate
• Methyl Benzoxazole-4-carboxylate
• 4-BENZOXAZOLECARBOXYLIC ACID, METHYL ESTER
• Benzooxazole-4-carboxylic acid methyl ester
• MethylBenzoxazole-4-carboxylate
• 5405AA
• 4-Benzoxazolecarboxylic acid methyl ester
• SY035781
• AK100258
• ST24025473
• AKOS006308451
• 128156-54-7
• Y10062
• EN300-250703
• MFCD11110250
• DTXSID70562226
• DA-12982
• DS-2232
• SCHEMBL19644298
• Methylbenzo[d]oxazole-4-carboxylate
• Methyl benzodoxazole-4-carboxylate

• MDL： MFCD11110250
• Inchi： 1S/C9H7NO3/c1-12-9(11)6-3-2-4-7-8(6)10-5-13-7/h2-5H,1H3
• InChI Key： XYHIHNFBMYROIE-UHFFFAOYSA-N
• SMILES： O1C([H])=NC2C1=C([H])C([H])=C([H])C=2C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.6

Experimental Properties

• Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107-109 ºC
• Boiling Point: 260-270 ºC
• Flash Point: 118.6±19.8 ºC,
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 52.33

Methyl benzodoxazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles